Cas no 2747-16-2 (Estr-4-en-3-one, 4,17b-dihydroxy-17-methyl- (7CI,8CI))

• Product Name: Estr-4-en-3-one, 4,17b-dihydroxy-17-methyl- (7CI,8CI)
• CAS No: 2747-16-2
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 279210
• PubChem ID: 69249407
• Update Time: 2025-04-19

Estr-4-en-3-one, 4,17b-dihydroxy-17-methyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-3-one, 4,17b-dihydroxy-17-methyl- (7CI,8CI)
• 4,17-dihydroxy-13,17-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• AC1L6YVH
• FI 5935
• NSC522770
• 17Alpha-methyl-4-hydroxynandrolone
• NSC-522770
• ESTR-4-EN-3-one, 4,17beta-dihydroxy-17-methyl-
• DB01540
• 17.ALPHA.-METHYL-4-HYDROXYNANDROLONE
• Q27092789
• ESTR-4-EN-3-ONE, 4,17.BETA.-DIHYDROXY-17-METHYL-
• AL9HUA7C4C
• SCHEMBL4940396
• PD008793
• NS00073735
• UNII-AL9HUA7C4C
• DTXSID70326022
• 4-Hydroxy-17alpha-methyl-19-nortestosterone
• 2747-16-2
• 4-Hydroxy-19-normethyltestosterone
• 4-HYDROXY-17.ALPHA.-METHYL-19-NORTESTOSTERONE

• Inchi： 1S/C19H28O3/c1-18-9-7-12-11-5-6-16(20)17(21)14(11)4-3-13(12)15(18)8-10-19(18,2)22/h11-13,15,21-22H,3-10H2,1-2H3/t11-,12-,13-,15+,18+,19+/m1/s1
• InChI Key： CLNUZOCYKSHICX-FAHHUNKHSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CCC4=C(C(CC[C@@H]4[C@H]3CC[C@@]21C)=O)O

Computed Properties

• Exact Mass: 304.20394
• Monoisotopic Mass: 304.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 3.76490